1-(2-fluorophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid

Specification

• CAS No.: 1155460-50-6
• Molecular Formula: C12H12FN3O2
• Molecular Weight: 249.24 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-5-propan-2-yl-1,2,4-triazole-3-carboxylic acid
• Standard InChI: InChI=1S/C12H12FN3O2/c1-7(2)11-14-10(12(17)18)15-16(11)9-6-4-3-5-8(9)13/h3-7H,1-2H3,(H,17,18)
• Standard InChI Key: SXTVMFVDIXCXFW-UHFFFAOYSA-N
• SMILES: CC(C)C1=NC(=NN1C2=CC=CC=C2F)C(=O)O
• Canonical SMILES: CC(C)C1=NC(=NN1C2=CC=CC=C2F)C(=O)O

Introduction

1-(2-Fluorophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid is a synthetic organic compound that belongs to the triazole family. It is characterized by its molecular formula, C12H12FN3O2, and molecular weight of 249.24 g/mol. This compound is of interest in various research applications due to its unique chemical structure and potential biological activities.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
1-(2-Fluorophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid	C12H12FN3O2	249.24 g/mol	1155460-50-6
1-(4-Fluorophenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	C12H12FN3O2	249.24 g/mol	1017470-58-4

Both compounds share similar molecular weights and formulas but differ in the position of the fluorine atom on the phenyl ring and the type of triazole ring (1,2,4 vs. 1,2,3).

Future Research Directions

Future studies on 1-(2-fluorophenyl)-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid could focus on its biological activity, particularly its potential as an antimicrobial or anticancer agent. Additionally, exploring its chemical reactivity and potential applications in organic synthesis could provide valuable insights into its utility in various fields.